![molecular formula C14H15N3OS B3744969 N-benzyl-2-[(6-methylpyrimidin-4-yl)thio]acetamide](/img/structure/B3744969.png)
N-benzyl-2-[(6-methylpyrimidin-4-yl)thio]acetamide
Overview
Description
N-benzyl-2-[(6-methylpyrimidin-4-yl)thio]acetamide, also known as BMPTA, is a chemical compound that has shown promising results in scientific research for its potential therapeutic applications. BMPTA is a thioacetamide derivative that has been synthesized through a multi-step process. In
Scientific Research Applications
N-benzyl-2-[(6-methylpyrimidin-4-yl)thio]acetamide has been studied for its potential therapeutic applications in various scientific research studies. One study found that this compound inhibited the growth of cancer cells by inducing apoptosis, or programmed cell death. Another study found that this compound had anti-inflammatory effects in animal models of inflammation. This compound has also been studied for its potential use as an anti-microbial agent.
Mechanism of Action
The exact mechanism of action of N-benzyl-2-[(6-methylpyrimidin-4-yl)thio]acetamide is not fully understood, but it is believed to act by inhibiting specific enzymes involved in cellular processes such as DNA replication and protein synthesis. This compound has also been shown to induce apoptosis in cancer cells by activating specific pathways involved in programmed cell death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in scientific research studies. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and have anti-microbial effects. This compound has also been shown to have low toxicity in animal studies, making it a promising candidate for further research and development.
Advantages and Limitations for Lab Experiments
One advantage of N-benzyl-2-[(6-methylpyrimidin-4-yl)thio]acetamide for lab experiments is its low toxicity, which allows for higher dosages to be used without causing harm to cells or animals. However, one limitation of this compound is its limited solubility in water, which can make it difficult to use in certain experimental settings.
Future Directions
There are several future directions for research on N-benzyl-2-[(6-methylpyrimidin-4-yl)thio]acetamide. One area of research could focus on its potential use as an anti-cancer agent. Further studies could investigate the specific pathways involved in this compound-induced apoptosis and the effects of this compound on the growth of different types of cancer cells. Another area of research could focus on the anti-inflammatory and anti-microbial effects of this compound, and its potential use in treating infections and inflammatory diseases. Additionally, further research could investigate the potential use of this compound in combination with other therapeutic agents to enhance its effectiveness.
properties
IUPAC Name |
N-benzyl-2-(6-methylpyrimidin-4-yl)sulfanylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3OS/c1-11-7-14(17-10-16-11)19-9-13(18)15-8-12-5-3-2-4-6-12/h2-7,10H,8-9H2,1H3,(H,15,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGYMZBBLDFXLOC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=N1)SCC(=O)NCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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